Ethyl 4-Amino-5-fluoropyridine-2-carboxylate
Overview
Description
Ethyl 4-Amino-5-fluoropyridine-2-carboxylate is a research chemical . It has a molecular formula of C8H9FN2O2 and a molecular weight of 184.17 . The IUPAC name for this compound is ethyl 5-fluoro-2-pyridinecarboxylate .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as Ethyl 4-Amino-5-fluoropyridine-2-carboxylate, can be achieved through various methods. One of the methods involves the Umemoto reaction and the Balts-Schiemann reaction . Another method involves the Suzuki–Miyaura coupling, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .Molecular Structure Analysis
The molecular structure of Ethyl 4-Amino-5-fluoropyridine-2-carboxylate consists of a pyridine ring with a fluorine atom at the 5th position, an amino group at the 4th position, and an ethyl ester group at the 2nd position .Scientific Research Applications
- Herbicides and Insecticides : Ethyl 4-Amino-5-fluoropyridine-2-carboxylate serves as a precursor for synthesizing herbicides and insecticides. These compounds play a crucial role in crop protection and pest management .
- Protodeboronation Reactions : Ethyl 4-Amino-5-fluoropyridine-2-carboxylate derivatives have been employed in catalytic protodeboronation reactions. These reactions enable the conversion of boronic esters into valuable organic compounds .
- Synthetic Building Blocks : Ethyl 4-Amino-5-fluoropyridine-2-carboxylate serves as an intermediate in the synthesis of more complex molecules. Chemists use it as a building block to create diverse pharmaceuticals and fine chemicals .
Agrochemicals and Pesticides
Catalysis and Synthetic Chemistry
Pharmaceutical Intermediates and Fine Chemicals
Mechanism of Action
Target of Action
Fluoropyridines, a class of compounds to which this molecule belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds .
Mode of Action
Fluoropyridines, in general, are less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Biochemical Pathways
Fluoropyridines are known to be involved in various biological applications .
properties
IUPAC Name |
ethyl 4-amino-5-fluoropyridine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2O2/c1-2-13-8(12)7-3-6(10)5(9)4-11-7/h3-4H,2H2,1H3,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WETHRCVLRAXBAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(C(=C1)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-Amino-5-fluoropyridine-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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